Cas no 2228628-73-5 (O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine)

• Product Name: O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine
• CAS No: 2228628-73-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6024028
• PubChem ID: 165710626
• Update Time: 2025-06-08

O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine
• 2228628-73-5
• EN300-1796978
• O-[1-(2,4,5-trifluorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8F3NO/c1-4(13-12)5-2-7(10)8(11)3-6(5)9/h2-4H,12H2,1H3
• InChI Key： GOHFPYHXRAPIBM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C)ON)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine

Professional Introduction to O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine (CAS No. 2228628-73-5)

O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine is a specialized organic compound characterized by its unique molecular structure and chemical properties. This compound, identified by the CAS number 2228628-73-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of a trifluorophenyl group in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The 2,4,5-trifluorophenyl moiety is particularly noteworthy as it introduces fluorine atoms into the aromatic ring, which can influence the reactivity and metabolic stability of the compound. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity and improved pharmacokinetic profiles in medicinal chemistry. In recent years, there has been a surge in research focusing on fluorinated derivatives due to their ability to modulate biological activity effectively.

O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine has been explored in various contexts within academic and industrial research. One of the most promising areas of application is in the development of novel pharmaceuticals. The compound’s structure suggests that it could serve as a precursor for more complex molecules with therapeutic potential. For instance, it has been investigated as a building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have highlighted the role of 2,4,5-trifluorophenyl-based compounds in enhancing the efficacy of drug candidates. The fluorine atoms can increase lipophilicity and binding affinity to biological targets, thereby improving drug delivery and therapeutic outcomes. In particular, O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine has been studied for its potential in modulating enzyme activity and receptor interactions. These findings align with broader trends in drug discovery where fluorinated intermediates are increasingly utilized to optimize pharmacological properties.

The synthesis of O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring typically requires specialized methodologies to ensure high yield and purity. Researchers have leveraged advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to achieve efficient synthesis. These methods are not only crucial for producing this specific compound but also contribute to the broader toolkit used in fluorinated organic synthesis.

In addition to its pharmaceutical applications, O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine has shown promise in materials science. The unique electronic properties of trifluorophenyl derivatives make them attractive for use in organic electronics and photovoltaic materials. By incorporating this compound into advanced materials, scientists aim to develop more efficient light-harvesting devices and conductive polymers. This interdisciplinary approach underscores the versatility of 2,4,5-trifluorophenyl-based compounds across different scientific domains.

The growing interest in O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine is also driven by its role as a research tool. Academic laboratories frequently utilize such compounds to explore new synthetic pathways and understand reaction mechanisms. The compound’s reactivity allows chemists to probe fundamental principles in organic chemistry while developing novel methodologies that could be applied to other challenging syntheses. This ongoing research not only advances our understanding of chemical transformations but also paves the way for innovative applications.

Ethical considerations are paramount when conducting research involving complex organic compounds like O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine. While this compound itself is not classified as hazardous or restricted under current regulations, responsible handling practices must be followed to ensure safety in laboratory settings. Researchers adhere to stringent protocols to minimize risks associated with chemical manipulations and environmental impact.

The future prospects for O-1-(2,4,5-trifluorophenyl)ethylhydroxylamine are bright given its diverse applications and ongoing research efforts. As our understanding of fluorinated chemistry evolves，new opportunities for utilizing this compound will emerge. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into practical solutions for human health and technological advancement.